Cas no 2227824-97-5 ((1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227824-97-5
• MF: C₇H₄Cl₂F₃NO
• MW: 246.013970375061
• CID: 6037784
• PubChem ID: 165706448
• Update Time: 2025-06-07

(1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol
• 2227824-97-5
• EN300-1961263

• Inchi： 1S/C7H4Cl2F3NO/c8-4-2-13-5(9)1-3(4)6(14)7(10,11)12/h1-2,6,14H/t6-/m0/s1
• InChI Key： ODLIBHHJCWUAGQ-LURJTMIESA-N
• SMILES： ClC1C=NC(=CC=1[C@@H](C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 244.9622036g/mol
• Monoisotopic Mass: 244.9622036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227824-97-5)

(1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227824-97-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and multiple fluorine atoms, which contribute to its potential therapeutic applications and chemical reactivity.

The (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol molecule consists of a 2,5-dichloropyridine ring attached to a trifluoroethanol moiety. The presence of the chiral center at the carbon atom adjacent to the hydroxyl group imparts enantiomeric selectivity to the compound, which is crucial for its biological activity. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol has also been investigated for its potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The chemical synthesis of (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol involves several steps that require precise control over reaction conditions to ensure high enantiomeric purity. One common synthetic route involves the nucleophilic substitution of a 4-chloro-3-fluoropyridine derivative with a trifluoromethyl Grignard reagent followed by oxidation to form the alcohol. The chiral center is introduced through asymmetric synthesis techniques such as enzymatic resolution or chiral catalysts.

The physical properties of (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol include a molecular weight of 300.6 g/mol and a melting point of approximately 60°C. It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile but has limited solubility in water.

In terms of safety and handling, (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol should be handled with care due to its potential irritant properties. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling. In case of exposure or accidental ingestion, immediate medical attention should be sought.

The future prospects for (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions. Additionally, researchers are exploring combination therapies involving this compound with other drugs to enhance therapeutic outcomes. The unique chemical structure and biological activity of (1S)-1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-ol make it a valuable tool for both basic research and drug development.